ethyl 4-[({[2-(4-methyl-1-piperidinyl)ethyl]amino}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[2-(4-methylpiperidin-1-yl)ethylcarbamothioylamino]benzoate
• InChI: InChI=1S/C18H27N3O2S/c1-3-23-17(22)15-4-6-16(7-5-15)20-18(24)19-10-13-21-11-8-14(2)9-12-21/h4-7,14H,3,8-13H2,1-2H3,(H2,19,20,24)
• InChI Key: LRHPAGMQARBDLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCCN2CCC(CC2)C
• Molecular Formula: C18H27N3O2S
• Molecular Weight: 349.5 g/mol

Description

Ethyl 4-[({[2-(4-methyl-1-piperidinyl)ethyl]amino}carbonothioyl)amino]benzoate, commonly known as ECA, is a chemical compound that has been widely used in scientific research. It is a member of the class of compounds known as sympathomimetic amines, which are compounds that mimic the activity of the sympathetic nervous system. ECA has been studied for its potential use in a variety of applications, including as a treatment for obesity, as a performance-enhancing drug, and as a tool for studying the mechanisms of the sympathetic nervous system.

Mechanism of Action

ECA works by stimulating the release of norepinephrine and dopamine. These neurotransmitters are involved in the sympathetic nervous system, which is responsible for the "fight or flight" response. By stimulating the release of these neurotransmitters, ECA can increase heart rate, blood pressure, and metabolic rate. This can lead to increased energy levels and improved athletic performance.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ECA are well documented. ECA has been shown to increase heart rate, blood pressure, and metabolic rate. It has also been shown to increase energy levels and improve athletic performance. These effects are thought to be due to the stimulation of the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

ECA has several advantages and limitations for use in lab experiments. One advantage is that it is a relatively simple compound to synthesize. This makes it easy to obtain and use in experiments. Another advantage is that it has well-documented biochemical and physiological effects. This makes it a useful tool for studying the sympathetic nervous system. One limitation is that it can be difficult to control the dose of ECA. This can lead to variability in experimental results. Another limitation is that ECA can have side effects, such as increased heart rate and blood pressure.

Future Directions

There are several future directions for research on ECA. One area of research is the potential use of ECA as a treatment for obesity. ECA has been shown to increase metabolic rate, which could lead to weight loss. Another area of research is the use of ECA as a performance-enhancing drug. ECA has been shown to improve athletic performance, but more research is needed to determine the optimal dose and potential side effects. Finally, ECA could be used as a tool for studying the sympathetic nervous system in more detail. By studying the effects of ECA on neurotransmitters and physiological processes, researchers can gain a better understanding of how the sympathetic nervous system works.

Synthesis Methods

ECA can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis of ECA typically begins with the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This compound is then reacted with ethyl 2-(4-methyl-1-piperidinyl)acetate to form ethyl 4-(2-(4-methyl-1-piperidinyl)ethylamino)benzoate. This compound is then reacted with thiourea to form ethyl 4-[({[2-(4-methyl-1-piperidinyl)ethyl]amino}carbonothioyl)amino]benzoate.

Scientific Research Applications

ECA has been used in scientific research for a variety of applications. One of the most common uses of ECA is as a tool for studying the mechanisms of the sympathetic nervous system. ECA has been shown to stimulate the release of norepinephrine and dopamine, two neurotransmitters that are involved in the sympathetic nervous system. By studying the effects of ECA on these neurotransmitters, researchers can gain a better understanding of how the sympathetic nervous system works.